Cas no 10020-43-6 (Ethyleneglycolmonooctylether)

• Product Name: Ethyleneglycolmonooctylether
• CAS No: 10020-43-6
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD00043070
• CID: 227384
• PubChem ID: 82296
• Update Time: 2025-06-11

Ethyleneglycolmonooctylether Chemical and Physical Properties

Names and Identifiers

• 2-(Octyloxy)ethanol
• Ethanol, 2-(octyloxy)-
• N-OCTYLMONOOXYETHYLENE
• N-OCTYL-MONOOXYETHYLENE
• 1-(2-Hydroxyethoxy)octane
• 2-(octyloxy)ethan-1-ol
• 2-Octyloxy-aethanol
• 2-octyloxyethanol
• C8C1
• C8E1
• Ethanol,2-(octyloxy)
• hexaoxyethyleneglycol-monooctylether
• Octyl cellosolve
• OCTYLGLYCOL
• octyloxyethanol
• Ethylene glycol monooctyl ether
• Ethylene glycol mono-n-octyl ether
• NS00013432
• C;n-Octylmonooxyethylene
• CEn (n = 2 to 9);Octyl-POE;Rosenbusch-Tenside
• DTXSID4075328
• n-Octyl-oligo-oxyethylene
• CE;n-Octylmonooxyethylene
• EINECS 233-015-8
• FT-0753045
• 2-octyloxy-ethanol
• Ethyleneglycolmonooctylether
• 27252-75-1
• SB85182
• 68954-94-9
• 1-(2-Hydroxyethoxy)octane;Ethylene glycol mono-n-octyl ether
• A847282
• SCHEMBL224244
• Polyethyleneglycol 600 monooctyl ether
• ZQCIMPBZCZUDJM-UHFFFAOYSA-N
• MFCD00043070
• Cn (n = 2 to 9);Octyl-POE;Rosenbusch-Tenside
• CS-0364860
• 10020-43-6
• 2-(1-Octyloxy) ethanol
• 2-octoxyethanol
• FP-0023
• AKOS009156770

• MDL： MFCD00043070
• Inchi： 1S/C10H22O2/c1-2-3-4-5-6-7-9-12-10-8-11/h11H,2-10H2,1H3
• InChI Key： ZQCIMPBZCZUDJM-UHFFFAOYSA-N
• SMILES： O(CCO)CCCCCCCC

Computed Properties

• Exact Mass: 174.16200
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.882
• Melting Point: -69.1°C (estimate)
• Boiling Point: 241 ºC
• Flash Point: 66 ºC
• Refractive Index: n20/D 1.436
• PSA: 29.46000
• LogP: 2.35580
• Solubility: Not available

Ethyleneglycolmonooctylether Security Information

• WGK Germany：3
• Safety Instruction： S24/25-S28
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Safety Term：S24/25;S28A
• Risk Phrases：R19; R36/38

Additional information on Ethyleneglycolmonooctylether

Ethyleneglycolmonooctylether (CAS No. 10020-43-6): An Overview of Its Properties, Applications, and Recent Research

Ethyleneglycolmonooctylether (EGMOE), also known by its CAS number 10020-43-6, is a versatile chemical compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and industrial processes. This compound is characterized by its unique molecular structure, which consists of an ethylene glycol backbone and an octyl ether group. This structure endows EGMOE with several desirable properties, such as excellent solvency, low toxicity, and good biocompatibility.

The chemical formula of Ethyleneglycolmonooctylether is C₁₀H₂₂O₃. It is a colorless liquid with a mild, characteristic odor. The compound has a molecular weight of approximately 194.28 g/mol and a boiling point around 257°C. These physical properties make it suitable for use in formulations that require high thermal stability and low volatility.

In the pharmaceutical industry, Ethyleneglycolmonooctylether is often used as a solubilizing agent and co-solvent in drug formulations. Its ability to enhance the solubility of poorly soluble drugs has been extensively studied. For instance, recent research has shown that EGMOE can significantly improve the bioavailability of hydrophobic drugs by increasing their solubility in aqueous media. This property is particularly valuable in the development of oral and topical drug delivery systems.

Beyond pharmaceuticals, Ethyleneglycolmonooctylether finds applications in the cosmetics industry as a skin conditioning agent and emollient. Its low toxicity and good skin compatibility make it an ideal ingredient in skincare products such as moisturizers, lotions, and creams. Studies have demonstrated that EGMOE can enhance the penetration of active ingredients through the skin barrier, thereby improving the efficacy of cosmetic formulations.

In industrial processes, Ethyleneglycolmonooctylether is utilized as a solvent and wetting agent in various applications. It is particularly effective in cleaning and degreasing operations due to its strong solvency power and low surface tension. Additionally, EGMOE's biodegradability makes it an environmentally friendly choice for industrial use, aligning with the growing demand for sustainable chemical solutions.

Recent advancements in materials science have also explored the potential of Ethyleneglycolmonooctylether in the development of novel materials. For example, researchers have investigated the use of EGMOE as a template for the synthesis of mesoporous silica nanoparticles. These nanoparticles have shown promise in drug delivery systems due to their high surface area and tunable pore size. The use of EGMOE in this context highlights its versatility and potential for innovative applications beyond traditional uses.

The safety profile of Ethyleneglycolmonooctylether has been extensively evaluated through numerous toxicological studies. These studies have consistently shown that EGMOE exhibits low acute toxicity and minimal irritation potential when used at recommended concentrations. However, like any chemical compound, it is important to handle EGMOE with appropriate precautions to ensure worker safety and environmental protection.

In conclusion, Ethyleneglycolmonooctylether (CAS No. 10020-43-6) is a multifunctional chemical compound with a broad spectrum of applications across various industries. Its unique properties make it an invaluable component in pharmaceutical formulations, cosmetics, and industrial processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its position as a key player in modern chemistry.